ethyl 2-[(3R)-pyrrolidin-3-yl]oxyacetate

• IUPAC Name: ethyl 2-[(3R)-pyrrolidin-3-yl]oxyacetate
• InChI: InChI=1S/C8H15NO3/c1-2-11-8(10)6-12-7-3-4-9-5-7/h7,9H,2-6H2,1H3/t7-/m1/s1
• InChI Key: PKFPSNBWVTXLGU-SSDOTTSWSA-N
• Canonical SMILES: CCOC(=O)COC1CCNC1
• Isomeric SMILES: CCOC(=O)CO[C@@H]1CCNC1
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• CAS No.: 1024586-62-6

Description

“Ethyl 2-[(3R)-pyrrolidin-3-yl]oxyacetate” is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to create compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through two main strategies. The first involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions. The second involves the functionalization of preformed pyrrolidine rings, such as proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring is characterized by its five-membered structure and the presence of a nitrogen atom. One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

Pyrrolidine compounds can undergo a variety of chemical reactions. The pyrrolidine ring can be functionalized to create a wide range of derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. The influence of steric factors on biological activity is also investigated, describing the structure–activity relationship (SAR) of the studied compounds.

Mechanism of Action

The mechanism of action of pyrrolidine compounds can vary depending on the specific compound and its biological target. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Future Directions

The future directions in the research and development of pyrrolidine compounds involve the design of new pyrrolidine compounds with different biological profiles. This can be achieved by exploring the pharmacophore space, manipulating the stereochemistry of the molecule, and increasing the three-dimensional (3D) coverage due to the non-planarity of the ring.